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Compound of Interest

Compound Name: CAY 10465

Cat. No.: B15603190 Get Quote

These application notes provide detailed protocols for the dissolution and use of CAY10465, a

potent and selective aryl hydrocarbon receptor (AhR) agonist, for in vitro and in vivo research

applications.

Product Information
Product Name: CAY10465

Chemical Name: 1,3-dichloro-5-[(1E)-2-[4-(trifluoromethyl)phenyl]ethenyl]-benzene

Molecular Formula: C₁₅H₉Cl₂F₃

Molecular Weight: 317.1 g/mol

Mechanism of Action: CAY10465 is a resveratrol analog that acts as a potent and selective

agonist for the Aryl Hydrocarbon Receptor (AhR), with a Ki value of 0.2 nM.[1][2][3][4][5] It

shows high selectivity for AhR, with no significant activity at the estrogen receptor (Ki >

100,000 nM).[2][4]

Solubility Data
CAY10465 is a crystalline solid that is soluble in organic solvents but sparingly soluble in

aqueous buffers.[3] For optimal dissolution, it is recommended to first prepare a concentrated

stock solution in an organic solvent.
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Solvent Solubility (approx.)
Molar
Concentration (at
max solubility)

Notes

Dimethyl Sulfoxide

(DMSO)
30 - 100 mg/mL 94.6 - 315.3 mM

Sonication may be

required for complete

dissolution.[2] Use

fresh, anhydrous

DMSO as it is

hygroscopic, which

can reduce solubility.

[5][6]

Ethanol 20 - 40 mg/mL 63.1 - 126.2 mM

Dimethyl Formamide

(DMF)
30 mg/mL 94.6 mM

1:1 DMSO:PBS (pH

7.2)
0.5 mg/mL 1.58 mM

To prepare, first

dissolve CAY10465 in

DMSO and then dilute

with PBS.[3]

Water Insoluble -

Experimental Protocols
Preparation of a Concentrated Stock Solution (e.g., 10
mM in DMSO)
Materials:

CAY10465 (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes
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Vortex mixer

Optional: Sonicator

Procedure:

Weighing: Carefully weigh the desired amount of CAY10465 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

3.171 mg of CAY10465.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube. For a 10 mM

solution from 3.171 mg, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. If necessary, sonicate the solution for a few minutes to ensure

complete dissolution.[2]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 1 year).[5]

Preparation of Working Solutions for Cell-Based Assays
Materials:

Concentrated CAY10465 stock solution (e.g., 10 mM in DMSO)

Appropriate cell culture medium or aqueous buffer (e.g., PBS)

Procedure:

Serial Dilution: Perform serial dilutions of the concentrated stock solution into the desired cell

culture medium or buffer to achieve the final working concentration.

DMSO Concentration: Ensure the final concentration of DMSO in the cell culture medium is

kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. A vehicle control (medium

with the same final concentration of DMSO) should always be included in experiments.
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Aqueous Solubility: For applications requiring an aqueous solution, first dissolve CAY10465

in DMSO and then dilute this solution with the aqueous buffer of choice.[3] Note that the

solubility in aqueous solutions is limited. For instance, a 1:1 solution of DMSO:PBS (pH 7.2)

can dissolve approximately 0.5 mg/mL of CAY10465.[3]

Stability: Aqueous solutions of CAY10465 are not recommended for storage for more than

one day.[3]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway of CAY10465 and a general workflow

for its application in cell-based experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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